Cas no 2138185-68-7 (1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl)-
• CAS No: 2138185-68-7
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5259845
• Update Time: 2025-06-20

1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl)-

• Inchi： 1S/C14H23NO2/c1-7-14(5,6)10-8-9(12(16)17)11(15-10)13(2,3)4/h8,15H,7H2,1-6H3,(H,16,17)
• InChI Key： PBVYUMNKQILWSK-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)CC)=CC(C(O)=O)=C1C(C)(C)C

Additional information on 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl)-

Introduction to 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2138185-68-7, identified as 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl), represents a fascinating molecule in the realm of organic chemistry. This compound belongs to the pyrrole derivative family, which is renowned for its diverse applications in pharmaceuticals, agrochemicals, and material science. The structural features of this molecule, particularly the presence of bulky alkyl groups at the 2- and 5-positions and a carboxylic acid moiety at the 3-position, contribute to its unique chemical properties and potential biological activities.

Recent advancements in chemical synthesis have enabled the efficient preparation of such complex pyrrole derivatives. The synthesis of 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl) involves multi-step reactions that showcase the precision and versatility of modern synthetic methodologies. These include functional group transformations, such as alkylation and carboxylation, which are critical for constructing the desired molecular framework. The use of advanced catalytic systems has further improved the yield and purity of this compound, making it more accessible for further research.

The significance of this compound extends beyond its structural complexity. Pyrrole derivatives have been extensively studied for their potential as pharmacological agents due to their ability to interact with various biological targets. The bulky substituents in 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl) may influence its binding affinity and selectivity towards specific enzymes or receptors. This makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic interventions.

In recent years, there has been a growing interest in leveraging computational chemistry and molecular modeling to predict the biological activity of pyrrole derivatives. These computational approaches have complemented traditional experimental methods by providing insights into the molecular interactions that govern drug efficacy. For instance, studies have demonstrated that the steric hindrance introduced by the 2-(1,1-dimethylethyl) and 5-(1,1-dimethylpropyl) groups can modulate the binding profile of 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl) with target proteins. Such findings are crucial for designing molecules with optimized pharmacokinetic properties.

The applications of this compound are not limited to pharmaceutical research. In material science, pyrrole derivatives serve as key building blocks for organic semiconductors and conductive polymers. The electron-rich nature of pyrrole rings allows these compounds to exhibit remarkable electrical conductivity properties. Researchers have explored modifications like those seen in 1H-Pyrrole-3-carboxylic acid, 2-(1,1-dimethylethyl)-5-(1,1-dimethylpropyl) to enhance their performance in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Furthermore, the environmental impact of synthesizing and utilizing such compounds has been a subject of increasing concern. Green chemistry principles have guided efforts to develop sustainable synthetic routes that minimize waste and hazardous byproducts. For example, catalytic methods that employ recyclable catalysts or renewable solvents have been employed in the preparation of CAS number 2138185-68-7 derivatives. These approaches align with global initiatives to promote eco-friendly chemical processes.

The role of CAS number 2138185-68-7 in academic research continues to evolve with emerging discoveries. Collaborative projects between chemists and biologists have shed light on novel interactions between pyrrole derivatives and biological systems. Such interdisciplinary studies not only expand our understanding of fundamental chemical-biological processes but also pave the way for innovative drug development strategies.

In conclusion,CAS number 2138185-68-7, specifically , stands as a testament to the ingenuity and progress in modern chemical research. Its complex structure offers a rich ground for exploration across multiple disciplines. As synthetic methodologies advance and computational tools become more sophisticated, will undoubtedly continue to play a pivotal role in shaping future discoveries.